Cas no 127-63-9 (Diphenyl Sulfone Standard)

Diphenyl Sulfone Standard Properties

Names and Identifiers

• Sulfonyldibenzene
• Diphenyl sulphone
• Diphenyl sulfone
• Phenyl sulphone
• 1,1'-Sulfonylbisbenzene
• DPS
• Phenyl Sulfone
• Phenylsulfone Solution
• 1,1’-sulfonylbisbenzene
• 1,1’-sulfonyldibenzene
• benzenesulfonylbenzene
• s-97
• s-127
• 'LGC' (1617)
• SULFOBENZIDE
• Difenylsulfon
• Diphenyl-sulfo
• dlphenylsulfone
• phenylsulphone
• DIPHENYLSULFONE
• Benzene, 1,1'-sulfonylbis-
• Sulfone, diphenyl
• 1,1'-sulfonyldibenzene
• (Phenylsulfonyl)benzene
• Difenylsulfon [Czech]
• Caswell No. 399D
• EPA Pesticide Chemical Code 399500
• V25W2CFS3M
• KZTYYGOKRVBIMI-UHFFFAOYSA-N
• NSC627706
• Phenyl sulfone
• Diphenyl Sulfone Standard
• BRN 1910573
• SCHEMBL30255
• NS00008550
• CHEMBL263327
• 2H,2H,3H,3H-PERFLUORONONANOICACID
• EC 204-853-1
• Tox21_301190
• UNII-V25W2CFS3M
• DTXCID4021892
• NCGC00248325-01
• A805721
• Q5279737
• MFCD00007548
• NSC 627706
• 4-06-00-01490 (Beilstein Handbook Reference)
• CS-0014047
• NSC-627706
• NSC-6780
• EINECS 204-853-1
• phenylsulfone
• NCGC00255088-01
• FT-0625239
• NSC6780
• bis-(phenyl)-sulfone
• DIPHENYL SULFONE [MI]
• Diphenyl sulfone, Vetec(TM) reagent grade
• P0231
• DTXSID6041892
• phenylsulfonylbenzene
• AKOS005439508
• W-108380
• 1-(phenylsulfonyl)benzene
• Ph-SO2-Ph
• CHEBI:78360
• CAS-127-63-9
• AE-562/13465017
• BDBM50492788
• 127-63-9
• (benzenesulfonyl)benzene
• AI3-00637
• Diphenyl sulfone, PESTANAL(R), analytical standard
• E80878
• Benzene,1'-sulfonylbis-
• Diphenyl sulfone, 97%
• DS-3893
• InChI=1/C12H10O2S/c13-15(14,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10
• NSC 6780
• STK331804
• S-127
• S-97
• Sulfobenzide
• DB-041867
• PHENYL SULFONE
• +Expand

• MDL： MFCD00007548
• InChIKey： KZTYYGOKRVBIMI-UHFFFAOYSA-N
• Inchi： 1S/C12H10O2S/c13-15(14,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H
• SMILES： S(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])(=O)=O
• BRN： 1910573

Computed Properties

• Exact Mass: 218.04000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 218.04015
• Heavy Atom Count: 15
• Complexity: 253
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 42.5

Experimental Properties

• LogP: 3.60020
• PSA: 42.52000
• Merck: 3332
• Refractive Index: 1.5200 (estimate)
• Water Partition Coefficient: Insoluble
• Boiling Point: 379 °C(lit.)
• Melting Point: 123-129 °C (lit.)
• Flash Point: 184°C
• FEMA: 2594
• Solubility: >14mg/l
• Color/Form: White crystal powder
• Solubility: Dissolved in organic solvents.
• Density: 1.36

Diphenyl Sulfone Standard Security Information

• Symbol: GHS07
• RTECS：SX2400000
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Keep container closed when not in use. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• Toxicity：LD50 orally in rats: >2 g/kg, Residue Rev. 36, 240 (1971)

Diphenyl Sulfone Standard Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2904100000

  Overview:

  2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds